Cas no 172848-60-1 (Ethyl 4-(2-Nitrophenyl)Thiazole-2-Carboxylate)

• Product Name: Ethyl 4-(2-Nitrophenyl)Thiazole-2-Carboxylate
• CAS No: 172848-60-1
• MF: C₁₂H₁₀N₂O₄S
• MW: 278.283801555634
• MDL: MFCD06797364
• CID: 1056110
• PubChem ID: 9993685
• Update Time: 2025-07-24

Ethyl 4-(2-Nitrophenyl)Thiazole-2-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-nitrophenyl)thiazole-2-carboxylate
• 4-(2-nitrophenyl)-2-Thiazolecarboxylic acid ethyl ester
• ETHYL 4-(2-NITROPHENYL)-1,3-THIAZOLE-2-CARBOXYLATE
• 6753AJ
• TRA0021082
• AB29638
• SY004981
• AX8268679
• Ethyl4-(2-Nitrophenyl)thiazole-2-carboxylate
• SCHEMBL2221712
• AS-31627
• CS-0316422
• DB-014520
• MFCD06797364
• Ethyl 4-(2-nitrophenyl)-2-thiazolecarboxylate
• DTXSID001252537
• AKOS010644154
• 172848-60-1
• XGA84860
• AMY20488
• Ethyl 4-(2-Nitrophenyl)Thiazole-2-Carboxylate

• MDL： MFCD06797364
• Inchi： 1S/C12H10N2O4S/c1-2-18-12(15)11-13-9(7-19-11)8-5-3-4-6-10(8)14(16)17/h3-7H,2H2,1H3
• InChI Key： BFBMDVYVDBQXJL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NC(=C1)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 278.03600
• Monoisotopic Mass: 278.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• XLogP3: 3

Experimental Properties

• Density: 1.366±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.053 g/l) (25 º C),
• PSA: 113.25000
• LogP: 3.41820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Ethyl 4-(2-Nitrophenyl)Thiazole-2-Carboxylate

Ethyl 4-(2-Nitrophenyl)Thiazole-2-Carboxylate (CAS No. 172848-60-1): A Comprehensive Overview

Ethyl 4-(2-Nitrophenyl)Thiazole-2-Carboxylate, with the chemical formula C₁₂H₉NO₅S, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound, identified by its unique CAS number CAS No. 172848-60-1, has garnered attention due to its versatile structural properties and potential applications in drug development. The presence of both a thiazole ring and a nitrophenyl group makes it an intriguing candidate for further exploration in synthetic chemistry and biological activity studies.

The thiazole core is a heterocyclic compound that features a sulfur atom bonded to two carbon atoms within a five-membered ring. This structural motif is widely recognized for its presence in numerous biologically active molecules, including antibiotics, antifungals, and anti-inflammatory agents. The incorporation of a nitrophenyl group at the 4-position of the thiazole ring introduces additional functionality, enhancing the compound's reactivity and potential pharmacological properties. This combination of features positions Ethyl 4-(2-Nitrophenyl)Thiazole-2-Carboxylate as a promising scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of thiazole derivatives. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The nitrophenyl group further modulates these properties by influencing electron distribution and reactivity within the molecule. This dual functionality makes Ethyl 4-(2-Nitrophenyl)Thiazole-2-Carboxylate an attractive candidate for further investigation.

One of the most compelling aspects of Ethyl 4-(2-Nitrophenyl)Thiazole-2-Carboxylate is its synthetic accessibility. The compound can be readily prepared through well-established organic synthesis routes, allowing researchers to modify its structure and explore new derivatives with tailored properties. This flexibility is crucial for drug discovery programs, where rapid access to diverse molecular libraries is essential for identifying lead compounds.

Recent research has highlighted the importance of thiazole derivatives in addressing various therapeutic challenges. For instance, studies have shown that certain thiazole-based compounds can inhibit the growth of multidrug-resistant bacteria by targeting essential bacterial pathways. The nitrophenyl moiety in Ethyl 4-(2-Nitrophenyl)Thiazole-2-Carboxylate may contribute to this activity by enhancing binding affinity to bacterial enzymes or other cellular targets. These findings underscore the potential of this compound as a starting point for developing novel antibiotics.

Beyond its antimicrobial applications, Ethyl 4-(2-Nitrophenyl)Thiazole-2-Carboxylate has also shown promise in anti-inflammatory research. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. Thiazole derivatives have been reported to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The presence of the nitrophenyl group may further enhance these effects by influencing redox balance and signal transduction pathways involved in inflammation.

The compound's structural features also make it a valuable tool for investigating mechanisms of action in cellular systems. Researchers can use Ethyl 4-(2-Nitrophenyl)Thiazole-2-Carboxylate to study how thiazole and nitrophenyl groups interact with biological targets at the molecular level. This information is crucial for understanding drug-receptor interactions and designing more effective therapeutic agents.

In addition to its biological activities, Ethyl 4-(2-Nitrophenyl)Thiazole-2-Carboxylate exhibits interesting chemical properties that make it useful in synthetic chemistry. The presence of both an ester group and a nitro group provides multiple sites for functionalization, allowing chemists to create complex derivatives with enhanced stability or bioavailability. These modifications can be tailored to optimize pharmacokinetic profiles and improve therapeutic efficacy.

The compound's solubility profile also deserves mention, as it can be dissolved in various organic solvents commonly used in pharmaceutical research. This property facilitates its use in high-throughput screening assays and other experimental protocols where solubility is a critical factor.

Future directions in the study of Ethyl 4-(2-Nitrophenyl)Thiazole-2-Carboxylate may include exploring its potential as an intermediate in synthesizing more complex molecules with improved pharmacological properties. By leveraging modern computational methods such as molecular docking and virtual screening, researchers can identify new applications for this compound and design derivatives with enhanced target specificity.

The growing body of evidence supporting the therapeutic potential of thiazole derivatives underscores the importance of compounds like Ethyl 4-(2-Nitrophenyl)Thiazole-2-Carboxylate in drug discovery efforts. As our understanding of biological pathways continues to expand, so too will the opportunities for developing novel treatments based on these versatile molecular scaffolds.